6-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}-1,6-naphthyridin-5(6H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "6-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}-1,6-naphthyridin-5(6H)-one" belongs to a class of chemicals that are structurally related to naphthyridines and oxadiazoles. These compounds are of interest due to their potential pharmacological properties and their use in various chemical research and development areas.
Synthesis Analysis
The synthesis of related naphthyridine and oxadiazole derivatives often involves multi-step reactions, including condensation, cyclization, and functional group transformations. For instance, the synthesis of 2-(6-methoxy-2-naphthyl)-5-aryl-1,3,4-oxadiazoles involves treating ethyl-6-methoxy-2-naphthoate with hydrazine hydrate, followed by reaction with substituted aromatic carboxylic acids (Narayana et al., 2005).
Molecular Structure Analysis
The molecular structure of naphthyridine and oxadiazole derivatives is characterized by specific spectroscopic techniques such as IR, 1H NMR, and mass spectrometry. These methods provide detailed information about the compound's framework, including the arrangement of atoms and the presence of functional groups.
Chemical Reactions and Properties
Naphthyridines and oxadiazoles participate in various chemical reactions, reflecting their reactivity towards nucleophiles and electrophiles. Their chemical properties are influenced by the substitution pattern on the naphthyridine core and the oxadiazole ring, affecting their biological activity and interaction with biological targets.
Physical Properties Analysis
The physical properties of these compounds, including solubility, melting point, and crystallinity, are crucial for their application in chemical and pharmaceutical formulations. These characteristics are determined using techniques like X-ray diffraction and thermal analysis.
Chemical Properties Analysis
The chemical properties, including stability, reactivity, and photophysical properties, are essential for understanding the compound's behavior under different conditions. For example, the photophysical properties of certain naphthyridine derivatives have been studied to explore their potential as fluorescent probes or in photodynamic therapy (Fa et al., 2015).
properties
IUPAC Name |
6-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]-1,6-naphthyridin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O3/c1-19-8-12-15-11(16-20-12)7-17-6-4-10-9(13(17)18)3-2-5-14-10/h2-6H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMIHDLMLLXGGCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=NC(=NO1)CN2C=CC3=C(C2=O)C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.